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For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of Creatinine-d3, a critical internal standard for the accurate

quantification of creatinine. This document details available purchasing options, outlines key

experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS), and

visualizes the biochemical context of creatinine metabolism and the analytical workflow.

Sourcing and Procurement of Creatinine-d3
The selection of a reliable supplier for stable isotope-labeled standards is paramount for

ensuring the accuracy and reproducibility of experimental data. Creatinine-d3 is available from

a range of reputable chemical suppliers, often with varying purity levels, formats, and pricing.

Below is a comparative summary of major suppliers and their offerings.
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Supplier
Product
Name

CAS
Number

Purity/Isoto
pic Purity

Format
Available
Quantities

Sigma-

Aldrich

(MilliporeSig

ma)

Creatinine-d3

solution
143827-20-7

Certified

Reference

Material

100 µg/mL in

(50:50)

MeOH:Water

1 mL ampule

Creatinine-

(methyl-d3)
143827-20-7

98 atom % D,

98% (CP)
Solid Custom

Cayman

Chemical
Creatinine-d3 143827-20-7

≥99%

deuterated

forms (d1-d3)

Crystalline

Solid

500 µg, 1 mg,

5 mg, 10 mg

Santa Cruz

Biotechnolog

y

Creatinine-d3 143827-20-7
98%, Isotopic

Purity 99%
Solid Inquire

Clearsynth Creatinine-d3 143827-20-7 High Quality Solid

1 mg, 2.5 mg,

5 mg, 10 mg,

25 mg

MedChemEx

press
Creatine-d3 143827-19-4

Isotopic

Enrichment:

99.8%

Solid Inquire

Thomas

Scientific

Creatinine-d3

(from

Cayman

Chemical)

143827-20-7

≥99%

deuterated

forms (d1-d3)

Crystalline

Solid
500 µg, 1 mg

Mercedes

Scientific

Creatinine-D3

Solution
Not Specified Not Specified Solution 1 mL

Note: Pricing and availability are subject to change. Researchers are advised to contact the

suppliers directly for the most current information and to request Certificates of Analysis (CoA)

to ensure product quality. Some suppliers may offer bulk quantities or custom synthesis upon

request.
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The Role of Creatinine-d3 in Bioanalysis
Creatinine, a breakdown product of creatine phosphate in muscle, is a key biomarker for renal

function.[1] Its concentration in biological fluids such as serum and urine is a critical diagnostic

indicator. Accurate quantification of creatinine is therefore essential in clinical and research

settings. The use of a stable isotope-labeled internal standard, such as Creatinine-d3, is the

gold standard for quantitative analysis by mass spectrometry.[1]

Creatinine-d3 is an ideal internal standard because it is chemically identical to endogenous

creatinine but has a different mass due to the incorporation of deuterium atoms. This mass

difference allows for its distinct detection by a mass spectrometer, while its identical chemical

behavior ensures that it experiences the same sample preparation and ionization effects as the

analyte of interest. This co-elution and co-ionization corrects for matrix effects and variations in

sample recovery, leading to highly accurate and precise quantification.

Experimental Protocol: Quantification of Creatinine
in Biological Matrices using LC-MS/MS with
Creatinine-d3 Internal Standard
This section provides a generalized protocol for the quantification of creatinine in biological

samples (e.g., serum, urine) using liquid chromatography-tandem mass spectrometry (LC-

MS/MS) with Creatinine-d3 as an internal standard. This protocol is a composite of established

methods and should be optimized for specific instrumentation and matrix types.[2][3][4]

Materials and Reagents
Creatinine standard (analyte)

Creatinine-d3 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water
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Biological matrix (e.g., serum, urine) from a certified source for calibration standards and

quality controls.

Preparation of Stock and Working Solutions
Creatinine Stock Solution (1 mg/mL): Accurately weigh and dissolve creatinine in a known

volume of ultrapure water.

Creatinine-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Creatinine-d3 in a known volume of ultrapure water.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the creatinine stock solution with an appropriate solvent (e.g., 50:50 methanol:water)

to create a calibration curve covering the expected concentration range of creatinine in the

samples.

Internal Standard Working Solution: Dilute the Creatinine-d3 stock solution to a final

concentration (e.g., 100 ng/mL) in the same solvent as the working standards.

Sample Preparation (Protein Precipitation for Serum)
To 50 µL of serum sample, calibration standard, or quality control sample in a

microcentrifuge tube, add 150 µL of the internal standard working solution in methanol.

Vortex mix for 30 seconds to precipitate proteins.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

For urine samples, a simple dilution with the internal standard working solution may be

sufficient.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) system.
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Column: A suitable column for polar compound retention, such as a C18 reversed-phase

column or a HILIC column.

Mobile Phase: An isocratic or gradient elution using a mixture of water and an organic

solvent (e.g., acetonitrile or methanol) with a small amount of an acid (e.g., 0.1% formic acid)

to improve peak shape and ionization efficiency.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI) mode.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both creatinine

and Creatinine-d3. For example:

Creatinine: m/z 114 -> m/z 44

Creatinine-d3: m/z 117 -> m/z 47[4]

Data Analysis
Quantification is achieved by calculating the peak area ratio of the analyte (creatinine) to the

internal standard (Creatinine-d3). A calibration curve is constructed by plotting the peak area

ratios of the calibration standards against their known concentrations. The concentration of

creatinine in the unknown samples is then determined from this calibration curve.

Visualizing Key Processes
To further aid in the understanding of Creatinine-d3's role and application, the following

diagrams, generated using the DOT language, illustrate the creatine metabolic pathway and a

typical bioanalytical workflow.
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Caption: Creatine biosynthesis and degradation pathway.
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Caption: Experimental workflow for creatinine quantification.
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Conclusion
Creatinine-d3 is an indispensable tool for researchers requiring accurate and reliable

quantification of creatinine in biological matrices. This guide provides a foundational

understanding of the available sourcing options and a detailed framework for the

implementation of a robust LC-MS/MS-based analytical method. By following best practices in

procurement and experimental execution, researchers can ensure the generation of high-

quality data to advance their scientific and drug development objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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